Cas no 82495-67-8 (Phosphonousdichloride, P,P'-(1,2-phenylene)bis-)

• Product Name: Phosphonousdichloride, P,P'-(1,2-phenylene)bis-
• CAS No: 82495-67-8
• MF: C₆H₄Cl₄P₂
• MW: 279.855479240417
• MDL: MFCD01074587
• CID: 720891
• PubChem ID: 329761260
• Update Time: 2025-10-20

Phosphonousdichloride, P,P'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonousdichloride, P,P'-(1,2-phenylene)bis-
• dichloro-(2-dichlorophosphanylphenyl)phosphane
• o-Bis(dichlorophosphino)benzene
• P,P′-(1,2-Phenylene)bis[phosphonous dichloride] (ACI)
• Phosphonous dichloride, 1,2-phenylenebis- (9CI)
• 1,2-Bis(dichlorophosphino)benzene
• SCHEMBL1986740
• DTXSID10391390
• P6AM9992RB
• dichloro[2-(dichlorophosphanyl)phenyl]phosphane
• 1,2-Bis(dichlorophosphino)benzene, 96%
• DTXCID60342251
• o-phenylene-bis(dichlorophosphane)
• AKOS015967369
• CS-0106779
• 82495-67-8
• UNII-P6AM9992RB
• MFCD01074587
• DB-009424
• IGYHSFVSIYJSML-UHFFFAOYSA-N
• P,P-(1,2-Phenylene)bis(phosphonous dichloride)
• Phosphonous dichloride, P,P-(1,2-phenylene)bis-
• Phosphonous dichloride, 1,2-phenylenebis-

• MDL： MFCD01074587
• Inchi： 1S/C6H4Cl4P2/c7-11(8)5-3-1-2-4-6(5)12(9)10/h1-4H
• InChI Key： IGYHSFVSIYJSML-UHFFFAOYSA-N
• SMILES： ClP(C1C(P(Cl)Cl)=CC=CC=1)Cl

Computed Properties

• Exact Mass: 277.85400
• Monoisotopic Mass: 277.854235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.545 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.662
• PSA: 27.18000
• LogP: 4.51620
• Sensitiveness: moisture sensitive

Phosphonousdichloride, P,P'-(1,2-phenylene)bis- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phosphonousdichloride, P,P'-(1,2-phenylene)bis-

Research Briefing on Phosphonousdichloride, P,P'-(1,2-phenylene)bis- (CAS: 82495-67-8) in Chemical and Biomedical Applications

Phosphonousdichloride, P,P'-(1,2-phenylene)bis- (CAS: 82495-67-8) is a critical intermediate in the synthesis of organophosphorus compounds, which have broad applications in pharmaceuticals, agrochemicals, and material science. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This briefing consolidates the latest research findings on this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Phosphonousdichloride, P,P'-(1,2-phenylene)bis- as a precursor for the synthesis of phosphonate-based inhibitors targeting bacterial enzymes. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. This positions the compound as a promising candidate for the development of next-generation antibiotics.

In the field of oncology, a team from the University of Cambridge reported in ACS Chemical Biology that modifications of Phosphonousdichloride, P,P'-(1,2-phenylene)bis- could enhance the delivery of chemotherapeutic agents to tumor sites. The study utilized a novel nanoparticle formulation incorporating this compound, which showed improved stability and targeted release in preclinical models of breast cancer. These findings underscore the compound's versatility in drug delivery systems.

From a synthetic chemistry perspective, advancements in the catalytic pathways for producing Phosphonousdichloride, P,P'-(1,2-phenylene)bis- have been reported. A 2024 paper in Organic Letters detailed a green chemistry approach using palladium-catalyzed cross-coupling reactions, which significantly reduced the environmental footprint of its synthesis while maintaining high yields. This innovation aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and purification of Phosphonousdichloride, P,P'-(1,2-phenylene)bis-. Current research is addressing these issues through the optimization of reaction conditions and the exploration of alternative synthetic routes. Future studies are expected to focus on expanding its applications in bioconjugation and as a linker in peptide-based therapeutics.

In conclusion, Phosphonousdichloride, P,P'-(1,2-phenylene)bis- (CAS: 82495-67-8) continues to be a compound of significant interest in chemical and biomedical research. Its unique properties and adaptability make it a valuable tool for developing innovative therapeutic strategies. Ongoing research will likely uncover further applications, solidifying its role in advancing both chemistry and medicine.